Cas no 2230807-79-9 (Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1))

• Product Name: Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 2230807-79-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5380053
• Update Time: 2025-06-07

Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)9-4-2-3-8(5-9)10-6-11(13)7-10;/h2-5,10-11H,6-7,13H2,1H3;1H
• InChI Key： CNZZCKQDEVBINN-UHFFFAOYSA-N
• SMILES： NC1CC(C2C=CC=C(C(=O)OC)C=2)C1.Cl

Additional information on Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1)

Research Brief on Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1) (CAS: 2230807-79-9)

Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1) (CAS: 2230807-79-9) is a chemically modified derivative of benzoic acid with a cyclobutylamine substitution. This compound has garnered significant attention in recent pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. The presence of both the aromatic benzoic acid moiety and the cyclobutylamine group offers unique opportunities for structural modifications, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its physicochemical properties and potential biological activities. The hydrochloride salt form (1:1) enhances its solubility and stability, which are critical factors for pharmaceutical applications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound, ensuring its suitability for further pharmacological evaluations.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of small-molecule inhibitors targeting various enzymes and receptors. Preliminary in vitro studies suggest that derivatives of Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1) exhibit promising activity against certain kinases and GPCRs, which are implicated in a range of diseases, including cancer and neurological disorders. These findings highlight the compound's potential as a starting point for the development of new therapeutic candidates.

In addition to its pharmacological applications, recent research has explored the compound's utility in medicinal chemistry. Its unique structural features allow for the introduction of diverse functional groups, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such efforts are expected to yield insights into the optimal structural configurations for enhancing potency, selectivity, and pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the synthetic routes to improve yield and scalability. Current methodologies often involve multi-step processes with moderate efficiency, prompting ongoing research into more streamlined and cost-effective approaches. Furthermore, detailed in vivo studies are needed to fully assess the compound's therapeutic potential and safety profile.

In conclusion, Benzoic acid, 3-(3-aminocyclobutyl)-, methyl ester, hydrochloride (1:1) (CAS: 2230807-79-9) represents a promising candidate for drug discovery, with its versatile chemistry and potential biological activities. Continued research efforts are expected to further elucidate its applications and pave the way for the development of novel therapeutics. This compound exemplifies the intersection of chemical innovation and biomedical research, underscoring the importance of interdisciplinary collaboration in advancing pharmaceutical science.